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‘ Compound of Interest

Compound Name: 10-Hydroxy-11(E),15(Z)-octadecadienoic acid
Cat. No.: B15550573

Get Quote

10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxidized metabolite of linoleic acid, belonging to the broad class of signaling molecules known :

critical mediators in a host of physiological and pathological processes, including inflammation, immune response, and metabolic regulation. As resee
microbiome's role in health, fatty acid metabolites like 10-hydroxy-11(E),15(Z)-octadecadienoic acid, produced by gut microbiota, are gaining signit
therapeutic effects.[1][2]

However, the analytical characterization of this and similar hydroxy fatty acids (HFASs) is fraught with challenges. Their presence in complex biological
coupled with the existence of numerous structural isomers (e.g., 9-HODE, 13-HODE), demands highly sensitive and selective analytical methodologit
coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose, offering unparalleled specificity and quantif
for chemical derivatization often required by gas chromatography-mass spectrometry (GC-MS).[3][4]

This guide provides a comprehensive framework for the analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid using LC-MS/MS, detailing field-
rationale behind key experimental choices.

Overall Analytical Workflow

The reliable quantification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid from biological samples involves a multi-stage process. The workflow is
from interfering matrix components, separate it from its isomers, and detect it with high specificity and sensitivity.
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Caption: High-level experimental workflow for LC-MS/MS analysis.

Part I: Sample Preparation - Isolation of Target Analyte

The primary goal of sample preparation is to extract the lipid fraction containing the analyte from the complex biological matrix while removing protein
cause ion suppression and contaminate the LC-MS system. The addition of a stable isotope-labeled internal standard at the beginning of the process
quantification, as it co-extracts with the analyte and compensates for any sample loss during preparation and for variations in instrument response.[5]
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Protocol: Liquid-Liquid Extraction (LLE) from Plasma

This protocol is optimized for the extraction of moderately polar lipids like HFAs from a protein-rich matrix such as plasma or serum.

« Initial Sample Preparation:

o

To a 1.5 mL microcentrifuge tube, add 100 pL of plasma.

o

Add 10 pL of an internal standard (IS) solution (e.g., 10-hydroxy-11(E),15(Z)-octadecadienoic acid-d4 at 100 ng/mL in ethanol) and vortex brie
extraction and ionization.

o

Add 300 pL of cold methanol to precipitate proteins. Vortex for 30 seconds.

o

Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

o Extraction:

o

Carefully transfer the supernatant to a new 1.5 mL tube.

o

Add 500 pL of ethyl acetate (a solvent with good polarity for extracting HFAS).

o

Add 5 pL of glacial acetic acid to acidify the sample to a pH of ~4.0. Rationale: Acidification ensures the carboxylic acid moiety of the analyte is
polar and facilitating its partition into the organic ethyl acetate layer.

o

Vortex vigorously for 1 minute.

o

Centrifuge at 2,000 x g for 5 minutes to separate the aqueous and organic phases.
» Final Steps:
o Carefully transfer the upper organic layer (~500 uL) to a clean tube, avoiding the protein interface.
o Dry the extract to completeness under a gentle stream of nitrogen gas.
o Reconstitute the dried extract in 100 pL of the initial LC mobile phase (e.g., 70:30 Water:Acetonitrile with 0.1% acetic acid). Vortex and transfer t

Part Il: Chromatographic Separation - Resolving Isomers

Reversed-phase liquid chromatography (RPLC) is the method of choice for separating fatty acid isomers. A C18 stationary phase provides hydrophok
of the analytes. The elution order is primarily determined by polarity, with more polar compounds eluting earlier.

Causality behind Method Choices:
e Column Chemistry: A C18 column is the standard for lipidomics due to its excellent retention and separation of long-chain fatty acids.

+ Mobile Phase Modifier: A weak acid like acetic or formic acid is added to the mobile phase to suppress the ionization of the analyte's carboxyl grou
uncharged species that chromatographs with sharper, more symmetrical peaks.[1][4]

« Gradient Elution: A gradient, moving from a higher aqueous content to a higher organic content, is necessary to first elute more polar compounds &
hydrophobic HFAs from the column in a reasonable time with good peak shape.

Protocol: UPLC/HPLC Method Parameters
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Parameter Recommended Setting

Column C18 Reversed-Phase Column (e.g., 2.1 mm x 100 mm, 1.8 pm parti
Mobile Phase A Water + 0.1% Acetic Acid

Mobile Phase B Acetonitrile/Methanol (80:20, v/v) + 0.1% Acetic Acid

Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 5puL

0-2 min: 30% B; 2-15 min: 30% to 95% B; 15-18 min: 95% B; 18.1-2

Gradient Program R
equilibration)

Part lll: Mass Spectrometric Detection - Specificity and Fragmentation

Tandem mass spectrometry is the key to selective and sensitive detection. For acidic molecules like HFAs, electrospray ionization (ESI) in negative ic

Why Negative ESI? The carboxylic acid group on 10-hydroxy-11(E),15(Z)-octadecadienoic acid is readily deprotonated in the ESI source, forming .
highly efficient and results in a strong signal for the precursor ion.[1][3]

Multiple Reaction Monitoring (MRM): For quantification, a triple quadrupole mass spectrometer is operated in MRM mode. In this mode, the first quad
specific m/z of the deprotonated molecule ([M-H]-). This isolated ion is then fragmented in the second quadrupole (g2, collision cell), and the third qu.
specific, characteristic fragment ion. This two-stage mass filtering provides exceptional selectivity, minimizing interference from co-eluting matrix com;

Fragmentation Pathway and MRM Transitions

The molecular formula of 10-hydroxy-11(E),15(Z)-octadecadienoic acid is C1sH3203, with a monoisotopic mass of 296.2351 Da. The precursor ion
295.2.

Upon collision-induced dissociation (CID), the primary fragmentation occurs via cleavage alpha (a) to the hydroxyl group, which is a common pathwa
cleavage is diagnostic and allows for differentiation from other isomers.

« Proposed Fragmentation for 10-hydroxy-11(E),15(Z)-octadecadienoic acid:
o o-Cleavage (A): Cleavage of the C9-C10 bond yields a fragment containing the carboxyl group. This would result in a fragment ion at m/z 171.1.

o o-Cleavage (B): Cleavage of the C10-C11 bond yields a fragment containing the terminal end of the fatty acid. This would result in a fragment io
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Caption: Proposed fragmentation of [M-H]~ for MRM analysis.

Protocol: Mass Spectrometer Parameters
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Parameter Recommended Setting
lonization Mode Electrospray lonization (ESI), Negative
Scan Type Multiple Reaction Monitoring (MRM)
Capillary Voltage 3.0 kv
Source Temperature 120 °C
Desolvation Temperature 350 °C
Desolvation Gas Flow 800 L/hr (Nitrogen)
Collision Gas Argon
MRM Transitions Analyte: 295.2 -> 171.1 (Quantifier), 295.2 -> 183.1 (Qualifier)IS (d4
Collision Energy (CE) 15-25 eV (Requires optimization for specific instrument)
Dwell Time 50 ms
Conclusion

The methodology presented here provides a robust and reliable framework for the quantitative analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic

samples. By combining efficient liquid-liquid extraction, high-resolution reversed-phase chromatography, and highly selective tandem mass spectromi

inherent challenges of analyzing low-abundance lipid mediators. The principles and protocols outlined can be adapted by researchers in drug develog

the functional roles of this and other oxylipins in health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com
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